Cas no 55904-02-4 (3-(6-amino-9H-purin-9-yl)-1,2-Propanediol)

• Product Name: 3-(6-amino-9H-purin-9-yl)-1,2-Propanediol
• CAS No: 55904-02-4
• MF: C₈H₁₁N₅O₂
• MW: 209.205240488052
• CID: 944670
• Update Time: 2025-07-30

3-(6-amino-9H-purin-9-yl)-1,2-Propanediol Chemical and Physical Properties

Names and Identifiers

• 3-(6-amino-9H-purin-9-yl)-1,2-Propanediol
• 9-(2,3-Dihydroxypropyl)-adenine
• 9-(2′,3′-Dioxypropyl)-adenine
• Dihydroxypropyladeni
• 3-(6-aminopurin-9-yl)propane-1,2-diol

• Inchi： 1S/C8H11N5O2/c9-7-6-8(11-3-10-7)13(4-12-6)1-5(15)2-14/h3-5,14-15H,1-2H2,(H2,9,10,11)
• InChI Key： GSLQFBVNOFBPRJ-UHFFFAOYSA-N
• SMILES： C(O)C(O)CN1C2C(N=C1)=C(N)N=CN=2

Computed Properties

• Exact Mass: 209.09100
• Monoisotopic Mass: 209.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Density: 1.73g/cm3
• Boiling Point: 577.8ºC at 760mmHg
• Flash Point: 303.2ºC
• PSA: 110.08000
• LogP: -0.65710

3-(6-amino-9H-purin-9-yl)-1,2-Propanediol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines